Cas no 2034317-26-3 ((3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone)

• Product Name: (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone
• CAS No: 2034317-26-3
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5837400
• PubChem ID: 121017355
• Update Time: 2025-06-13

(3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS026689724
• 1-[2-(2-methoxyethoxy)pyridine-4-carbonyl]piperidin-3-ol
• F6475-2920
• (3-hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone
• 2034317-26-3
• (3-hydroxypiperidin-1-yl)-[2-(2-methoxyethoxy)pyridin-4-yl]methanone
• (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone

• Inchi： 1S/C14H20N2O4/c1-19-7-8-20-13-9-11(4-5-15-13)14(18)16-6-2-3-12(17)10-16/h4-5,9,12,17H,2-3,6-8,10H2,1H3
• InChI Key： GFEXBFASBJZRGQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CN=C(C=2)OCCOC)=O)CCC1

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.9Ų

Additional information on (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone

Comprehensive Overview of (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone (CAS No. 2034317-26-3)

The compound (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone (CAS No. 2034317-26-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a hydroxypiperidine moiety and a methoxyethoxy-substituted pyridine ring, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in targeted therapy development.

In the context of modern drug design, the 2034317-26-3 compound stands out due to its balanced lipophilicity and hydrogen-bonding capacity. The 3-hydroxypiperidine group provides a chiral center that may influence biological activity, while the 2-(2-methoxyethoxy)pyridine fragment contributes to solubility and membrane permeability. These characteristics make it valuable for addressing drug delivery challenges – a hot topic in pharmaceutical forums and AI-driven research queries. Computational chemists frequently search for such bioisosteric replacements when optimizing lead compounds.

The synthetic pathway for 2034317-26-3 typically involves amide bond formation between appropriately protected 3-hydroxypiperidine and 2-(2-methoxyethoxy)isonicotinic acid derivatives. Recent publications highlight innovative green chemistry approaches to similar structures, reflecting the industry's shift toward sustainable synthesis – a subject dominating scientific search trends. Analytical characterization employs advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the stereochemical purity of the hydroxypiperidine moiety.

From a therapeutic perspective, derivatives of this scaffold show promise in neurological research and metabolic disorder studies, areas receiving substantial public and scientific interest. The methoxyethoxy side chain may enhance blood-brain barrier penetration, making it relevant to neurodegenerative disease research – a frequently searched topic in medical databases. Meanwhile, the piperidine carbonyl linkage offers versatility for further structural modifications sought after in combinatorial chemistry platforms.

Stability studies indicate that proper storage of 2034317-26-3 requires protection from moisture and oxidation, with recommended conditions matching those for similar N-heterocyclic carbonyl compounds. The scientific community actively discusses such compound handling protocols in online research forums, emphasizing proper chemical storage solutions. Safety data sheets recommend standard laboratory precautions, though it doesn't fall under hazardous classifications that would limit its research applications.

Patent literature reveals growing intellectual property activity surrounding hydroxypiperidine-containing compounds, particularly in small molecule therapeutics. The specific substitution pattern of 2034317-26-3 appears in several patent applications for protein-protein interaction inhibitors, aligning with current drug discovery priorities. This connects to frequent search queries about novel drug targets and allosteric modulation strategies in pharmaceutical research databases.

In analytical applications, the UV-active pyridine ring enables sensitive detection at 260-280 nm, making it suitable for HPLC method development – a common technical challenge discussed in chromatography forums. The compound's logP value (estimated around 1.5-2.5) places it within the preferred range for oral bioavailability, a key parameter in medicinal chemistry optimization workflows that researchers frequently investigate.

The future research directions for (3-Hydroxypiperidin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone may include exploration as a fragment-based drug discovery starting point or as a PROTAC linker component – two cutting-edge areas receiving substantial search traffic in scientific literature databases. Its structural features position it well for crystallography studies of protein-ligand interactions, another growing interest area in structural biology research communities.